Cas no 2172465-66-4 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid
• CAS No: 2172465-66-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6104863
• PubChem ID: 165814137
• Update Time: 2025-10-19

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid
• EN300-1547524
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]-2-methylmorpholine-2-carboxylic acid
• 2172465-66-4

• Inchi： 1S/C27H32N2O6/c1-18(24(30)29-14-15-35-27(2,17-29)25(31)32)8-7-13-28-26(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： OLYWYLVVJRGOIZ-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(C)CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1(C(=O)O)C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid

Recent Advances in the Study of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid (CAS: 2172465-66-4)

The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid (CAS: 2172465-66-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Its incorporation of both fluorenylmethoxycarbonyl (Fmoc) and morpholine moieties makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other advanced pharmaceutical applications.

Recent studies have focused on optimizing the synthetic pathways for this compound to enhance yield and purity, which are crucial for its application in drug development. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts have led to improved protocols for its production, making it more accessible for use in preclinical and clinical research.

One of the key findings from recent research is the compound's role in facilitating the synthesis of complex peptides with high stereochemical purity. The Fmoc group, a well-known protecting group in peptide chemistry, ensures the selective deprotection of amino acids during SPPS, while the morpholine ring contributes to the stability and solubility of the resulting peptides. This dual functionality has made 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid a preferred choice for researchers working on peptide-based drug discovery.

In addition to its synthetic utility, recent investigations have explored the potential therapeutic applications of derivatives of this compound. Preliminary studies suggest that morpholine-containing peptides exhibit enhanced bioavailability and target specificity, making them promising candidates for the treatment of various diseases, including cancer and infectious diseases. The ability to fine-tune the physicochemical properties of these peptides by modifying the morpholine moiety opens new avenues for drug design and optimization.

Despite these advancements, challenges remain in the large-scale production and application of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid. Issues such as cost-effectiveness, scalability, and the need for greener synthetic methods are areas of active research. Future studies are expected to address these challenges, further solidifying the compound's role in the pharmaceutical industry.

In conclusion, the recent progress in the study of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoyl-2-methylmorpholine-2-carboxylic acid highlights its importance as a versatile building block in medicinal chemistry. Its unique structural features and functional properties make it a valuable tool for peptide synthesis and drug development. Continued research in this area is likely to yield further innovations, contributing to the advancement of therapeutic agents and the broader field of chemical biology.